Cas no 40566-07-2 (3-Iodo-1H-pyrrole-2-carbaldehyde)
40566-07-2 structure
Product Name:3-Iodo-1H-pyrrole-2-carbaldehyde
CAS No:40566-07-2
MF:C5H4INO
MW:220.995833396912
CID:1090674
PubChem ID:15541238
Update Time:2025-04-20
3-Iodo-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-1H-pyrrole-2-carbaldehyde
- SB63746
- 40566-07-2
- SCHEMBL707856
- DTXSID30573873
-
- Inchi: 1S/C5H4INO/c6-4-1-2-7-5(4)3-8/h1-3,7H
- InChI Key: MLQXUCNFPOWGGN-UHFFFAOYSA-N
- SMILES: IC1C=CNC=1C=O
Computed Properties
- Exact Mass: 220.93376g/mol
- Monoisotopic Mass: 220.93376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 96.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.9Ų
3-Iodo-1H-pyrrole-2-carbaldehyde Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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